Cas no 136167-03-8 (3-(trifluoromethyl)phenyl sulfamate)

• Product Name: 3-(trifluoromethyl)phenyl sulfamate
• CAS No: 136167-03-8
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 1240304
• PubChem ID: 54414453
• Update Time: 2025-06-23

3-(trifluoromethyl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 3-(trifluoromethyl)phenyl ester
• 3-(trifluoromethyl)phenyl sulfamate
• 136167-03-8
• Sulfamic acid 3-(trifluoromethyl)phenyl ester
• EN300-1988966
• SCHEMBL9451434

• Inchi： 1S/C7H6F3NO3S/c8-7(9,10)5-2-1-3-6(4-5)14-15(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： VWKMOZMQGSCOKH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 241.00208
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Additional information on 3-(trifluoromethyl)phenyl sulfamate

3-(Trifluoromethyl)phenyl Sulfamate: A Comprehensive Overview

3-(Trifluoromethyl)phenyl sulfamate (CAS No. 136167-03-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential applications. This compound, also known as N-(3-trifluoromethylphenyl)sulfamate, is characterized by its trifluoromethyl group and sulfamate functional group, which contribute to its distinct chemical and biological activities.

The chemical structure of 3-(trifluoromethyl)phenyl sulfamate consists of a benzene ring substituted with a trifluoromethyl group at the 3-position and a sulfamate group attached to the nitrogen atom. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The sulfamate group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions with biological targets.

In recent years, 3-(trifluoromethyl)phenyl sulfamate has been extensively studied for its potential as a drug candidate. One of the key areas of research has been its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of carbonic anhydrase (CA), an enzyme that plays a crucial role in several physiological processes, including pH regulation and ion transport. The inhibition of CA by 3-(trifluoromethyl)phenyl sulfamate has been explored for its potential therapeutic applications in conditions such as glaucoma, edema, and certain types of cancer.

Beyond its enzymatic inhibition properties, 3-(trifluoromethyl)phenyl sulfamate has also been investigated for its anti-inflammatory and anti-cancer activities. Research has demonstrated that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory responses and cell survival. By inhibiting NF-κB, 3-(trifluoromethyl)phenyl sulfamate can potentially reduce inflammation and inhibit the growth of cancer cells.

The pharmacokinetic properties of 3-(trifluoromethyl)phenyl sulfamate have also been studied to evaluate its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable in physiological conditions, making it a promising candidate for further development into drug formulations.

In addition to its therapeutic potential, 3-(trifluoromethyl)phenyl sulfamate has been used as a tool compound in chemical biology research. Its ability to selectively target specific proteins or pathways makes it valuable for understanding the molecular mechanisms underlying various biological processes. For example, researchers have utilized this compound to study the role of CA in cellular pH regulation and to investigate the signaling pathways involved in cancer cell proliferation.

The synthesis of 3-(trifluoromethyl)phenyl sulfamate involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-trifluoromethylbenzeneamine with chlorosulfonic acid followed by neutralization with a base to form the desired sulfamate salt. This synthetic method is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 3-(trifluoromethyl)phenyl sulfamate (CAS No. 136167-03-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field.